Cas no 1805270-94-3 (6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile)

• Product Name: 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
• CAS No: 1805270-94-3
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4854893
• Update Time: 2025-05-20

6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C8H6F3N3/c9-6-4(1-2-12)3-5(13)14-7(6)8(10)11/h3,8H,1H2,(H2,13,14)
• InChI Key： RDCOGYKTXKOHLK-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC(=CC=1CC#N)N

Computed Properties

• Exact Mass: 201.05138169 g/mol
• Monoisotopic Mass: 201.05138169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7
• Molecular Weight: 201.15

Additional information on 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

Introduction to 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS No. 1805270-94-3)

6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, identified by its CAS number 1805270-94-3, represents a critical intermediate in the synthesis of various pharmacologically relevant molecules. The presence of multiple fluorine atoms and an amino group in its structure imparts unique electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and functionalization.

The< strong>fluorinated pyridine core of this compound is particularly noteworthy, as fluorine substitution in heterocyclic systems is well-documented to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. Recent studies have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics, particularly in the treatment of infectious diseases, cancer, and neurological disorders. The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to improve the pharmacokinetic profile of small molecule drugs by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

In the context of modern drug discovery, 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile serves as a versatile building block for the synthesis of novel inhibitors and activators targeting various biological pathways. For instance, research has demonstrated its utility in the development of kinase inhibitors, which are crucial for treating a wide range of cancers. The< strong>amino group provides a handle for further derivatization via amide or urea bond formation, while the acetonitrile moiety enhances solubility and compatibility with various synthetic protocols. These features make it an attractive candidate for high-throughput screening campaigns aimed at identifying new lead compounds.

The< strong>CAS number 1805270-94-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers collaborating across institutions and disciplines, as it minimizes ambiguity and facilitates efficient database searches. The compound's structural complexity also underscores the importance of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography for its characterization.

Recent advancements in computational chemistry have further enhanced the utility of 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile in drug design. Molecular modeling studies have revealed that fluorinated pyridines can exhibit favorable interactions with biological targets due to their ability to mimic aromatic systems while introducing specific electronic tuning. This has led to the development of novel algorithms that predict binding affinities and optimize molecular structures for improved therapeutic efficacy. Such computational approaches are increasingly integrated into virtual screening pipelines, allowing researchers to rapidly evaluate large libraries of compounds like this one.

The agrochemical sector has also shown interest in this compound, leveraging its structural motifs to develop novel pesticides with enhanced environmental safety profiles. Fluorinated heterocycles are known to exhibit potent insecticidal and herbicidal properties, often with reduced toxicity to non-target organisms. By incorporating< strong>difluoromethyl and< strong>fluoro substituents into pyridine derivatives, chemists can fine-tune the activity spectrum of these compounds while minimizing ecological impact. This aligns with global efforts to develop sustainable agricultural practices that protect both crops and ecosystems.

In summary, 6-Amino-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS No. 1805270-94-3) represents a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—comprising an amino group, difluoromethyl substituents, and a fluoro-pyridine core—make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, compounds like this will remain at the forefront of innovation in synthetic chemistry.